Cas no 1361802-26-7 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate
• CAS No: 1361802-26-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4798199
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-7(4-14)9(3-10(16)17-2)15-5-8(6)11(12)13/h5,11H,3-4,14H2,1-2H3
• InChI Key： QVZAODATFUUUFH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(CN)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1361802-26-7): An Overview

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate (CAS No. 1361802-26-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with unique structural features that contribute to its biological activity and chemical reactivity. The presence of the aminomethyl, difluoromethyl, and methyl groups, along with the ester functionality, makes it an intriguing molecule for various applications, including drug discovery and synthetic chemistry.

The chemical structure of Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate is characterized by a pyridine ring substituted with a methyl group at the 4-position, a difluoromethyl group at the 5-position, and an aminomethyl group at the 3-position. The ester functionality at the 2-position adds further complexity and reactivity to the molecule. These structural elements collectively influence the compound's physical and chemical properties, such as solubility, stability, and reactivity.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The presence of the difluoromethyl group in Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate can enhance metabolic stability and improve pharmacokinetic profiles. Fluorinated compounds often exhibit enhanced lipophilicity and can cross biological membranes more efficiently, making them attractive candidates for drug development.

The aminomethyl group in this compound is another key feature that contributes to its biological activity. Amines are common functional groups in many biologically active molecules and can participate in various interactions with biological targets, such as hydrogen bonding and electrostatic interactions. The presence of this group can enhance the compound's binding affinity to specific receptors or enzymes, making it a valuable scaffold for lead optimization in drug discovery.

The ester functionality at the 2-position of the pyridine ring provides additional opportunities for chemical modification. Ester groups can be hydrolyzed under physiological conditions to yield carboxylic acids, which may have different pharmacological properties compared to their ester precursors. This feature allows for the design of prodrugs that are activated in vivo, potentially improving drug delivery and reducing side effects.

Methyl 3-(aminomethyl)-5-(difluoromethyl)-4-methylpyridine-2-acetate has been studied for its potential applications in various therapeutic areas. For instance, it has shown promise as a lead compound for developing new treatments for neurological disorders. Research has demonstrated that compounds with similar structural features can modulate neurotransmitter systems and have neuroprotective effects. Additionally, this compound has been investigated for its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

In the context of synthetic chemistry, Methyl 3-(aminomethyl)-5-(difluoromethy l-4-meth ylpyri dine-2-acetate serves as an important intermediate for the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones to create a wide range of derivatives with tailored properties. This makes it a valuable starting material for combinatorial chemistry approaches aimed at discovering new bioactive compounds.

The synthesis of Methyl 3-(aminometh yl)-5-(difluoro meth yl)-4-meth ylpyri dine-2-acetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound, reducing costs and environmental impact. For example, transition metal-catalyzed reactions have been successfully employed to introduce fluorinated groups into organic molecules with high selectivity and efficiency.

In conclusion, Meth yl 3-(amino meth yl)-5-(difluoro meth yl)-4-meth ylpyri dine-2-acetate (CAS No. 1361802-26-7) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic chemistry. Its unique structural features make it an attractive candidate for drug discovery and development, as well as a valuable intermediate for synthesizing more complex molecules. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the field.